N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C21H20N2O5S/c1-14-23-18(12-27-14)15-7-9-17(10-8-15)29(25,26)22-13-21(2,24)20-11-16-5-3-4-6-19(16)28-20/h3-12,22,24H,13H2,1-2H3
• InChI Key: CQJVARFSOYAXSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCC(C)(C3=CC4=CC=CC=C4O3)O
• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol

Description

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H20N2O5S and its molecular weight is 412.46. The purity is usually 95%.
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Scientific Research Applications

Biochemical Evaluation and Enzyme Inhibition

• N-substituted benzenesulfonamides, including derivatives similar to N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide, have been studied for their role as inhibitors of enzymes like kynurenine 3-hydroxylase. Such compounds show high affinity for enzyme inhibition, which is vital in understanding the pathophysiological role of certain biochemical pathways (Röver et al., 1997).

Antitumor Activity

• Derivatives of benzenesulfonamide have demonstrated significant in vitro antitumor activity. Compounds such as N-(2-benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide have shown remarkable activity against specific cancer cell lines, highlighting their potential in cancer research (Sławiński & Brzozowski, 2006).

Photodynamic Therapy

• Some benzenesulfonamide derivatives are being explored in photodynamic therapy for cancer treatment. Their fluorescence properties and high singlet oxygen quantum yield make them potential Type II photosensitizers (Pişkin et al., 2020).

Antibacterial and Antifungal Properties

• Novel Schiff bases of Sulfa drugs and their metal complexes, including those derived from benzenesulfonamides, have shown antimicrobial activities against various bacteria and fungi. This indicates their potential in developing new antimicrobial agents (Alyar et al., 2018).

Environmental Impact and Extraction Methods

• Studies on the extraction and determination of benzenesulfonamide compounds from environmental samples, such as soil, have been conducted. This is crucial for understanding the environmental impact and distribution of these compounds (Speltini et al., 2016).

X-ray Crystallographic Studies

• X-ray crystallography has been used to study the binding of N-substituted benzenesulfonamides to enzymes. This research provides insights into the molecular interactions and mechanisms of enzyme inhibition (Di Fiore et al., 2011).